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Introduction to the Enduracidin Gene Cluster

Enduracidin is a potent lipopeptide antibiotic effective against a range of Gram-positive
bacteria. Its biosynthesis is orchestrated by a large 84 kb gene cluster found in Streptomyces
fungicidicus. This cluster is comprised of 25 Open Reading Frames (ORFs) that encode the
enzymatic machinery necessary for the antibiotic's complex structure, including non-ribosomal
peptide synthetases (NRPS), enzymes for the synthesis of non-proteinogenic amino acids, and
regulatory proteins.[1][2][3] The core of the enduracidin molecule is a 17-amino acid peptide
assembled by a multi-modular NRPS system encoded by the endA, endB, endC, and endD
genes.[1][3][4][5] Understanding the function and regulation of this gene cluster is paramount
for the rational design of novel enduracidin analogs and for the development of high-titer
production strains.

The Enduracidin Biosynthetic Gene Cluster: ORF
Annotation

The 25 ORFs within the enduracidin gene cluster have been annotated with putative functions
based on homology to known proteins. These functions range from the core peptide synthesis
to tailoring reactions and regulation.
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ORF Name Putative Function

orf22 SARP family transcriptional activator

orf23 Acyl-CoA synthetase

orf24 Acyl carrier protein

orf25 Beta-ketoacyl synthase

orf26 Enoyl-CoA hydratase/isomerase

orf27 3-hydroxyacyl-CoA dehydrogenase

orf28 Acyl-CoA dehydrogenase

orf29 Thioesterase

orf30 ABC transporter ATP-binding protein

orf31 ABC transporter permease

orf32 4-hydroxyphenylglycine biosynthesis

orf33 4-hydroxyphenylglycine biosynthesis

orf34 4-hydroxyphenylglycine biosynthesis

orf35 Enduracididine biosynthesis

endA Non-ribosomal peptide synthetase

endB Non-ribosomal peptide synthetase

endC Non-ribosomal peptide synthetase

orf39 Thioesterase

endD Non-ribosomal peptide synthetase

orfdl Two-component system, response regulator
(repressor)

orfa2 Two-component system, histidine kinase
(activator)

orf43 MbtH-like protein

© 2025 BenchChem. All rights reserved.

2/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b576705?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

orf44 Oxidoreductase
orf45 Cytochrome P450
orf46 Transporter

Regulation of the Enduracidin Gene Cluster

The production of enduracidin is tightly regulated at the transcriptional level by a network of
both positive and negative control elements encoded within the gene cluster. Key players in
this regulatory cascade include a Streptomyces antibiotic regulatory protein (SARP) family
activator and a two-component signal transduction system.

The SARP-family Positive Regulator: Orf22

orf22 encodes a protein belonging to the well-characterized SARP family of transcriptional
activators, which are known to be crucial for the onset of secondary metabolite production in
Streptomyces. Overexpression of orf22 has been shown to significantly increase the production
of enduracidin, indicating its role as a positive regulator. It is hypothesized that Orf22 binds to
specific promoter regions within the enduracidin gene cluster, thereby recruiting RNA
polymerase and activating the transcription of the biosynthetic genes.

The Two-Component System: Orf41 and Orf42

A classic two-component system, composed of a sensor histidine kinase (Orf42) and a
response regulator (Orf41), plays a critical role in fine-tuning enduracidin biosynthesis.

o Orf42 (Activator): As a sensor kinase, Orf42 is presumed to respond to specific intracellular
or environmental signals. Upon activation, it autophosphorylates and subsequently transfers
the phosphate group to its cognate response regulator, Orf41. Overexpression of orf42 leads
to a significant increase in enduracidin production, suggesting its primary role is to activate
the biosynthetic pathway.

e Orf4l (Repressor): Orf41 acts as a transcriptional repressor. In its unphosphorylated state, it
likely binds to operator regions of biosynthetic genes, blocking their transcription.
Phosphorylation by Orf42 is thought to cause a conformational change in Orf41, leading to
its dissociation from the DNA and thus de-repression of the biosynthetic genes. This is
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supported by the observation that inactivation of orf41 also leads to increased enduracidin
production.

The interplay between Orf22, Orf41, and Orf42 creates a sophisticated regulatory switch that
allows S. fungicidicus to control the energetically expensive process of enduracidin production
in response to specific developmental and environmental cues.
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Positive Regulation

Orf22 (SARP) Activates

Orf41 (Repressor)

i@ Enduracidin Biosynthesis Genes

Unknown Signal Activates ,, [FGRIPROGHRSSSL  Phosphorylates

Negative Regulation
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Design Phase

1. Design gRNA targeting the gene of interest
2. Design homology arms flanking the target gene

Plasmid Ceonstruction

3. Assemble the CRISPR/Cas9 plasmid containing Cas9, gRNA, and homology arms

4. Transform the plasmid into E. coli for propagation

Conjugation vand Selection

5. Conjugate the plasmid from E. coli into S. fungicidicus

6. Select for exconjugants containing the integrated plasmid

Verifiration

7. Screen for double-crossover events by PCR

8. Sequence the PCR product to confirm gene deletion
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Cloning

1. Amplify the gene of interest by PCR
2. Clone the PCR product into pSET152ermE*

Transformation|and Integration

3. Transform the ligation product into E. coli

4. Conjugate the plasmid into S. fungicidicus

Verififation

5. Select for apramycin-resistant exconjugants

6. Confirm plasmid integration by PCR

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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